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In the pursuit of precise and reproducible scientific research, the accurate determination of
fundamental constants such as atomic weights is paramount. This guide provides a
comprehensive cross-verification of the atomic weight of Holmium (Ho), offering researchers,
scientists, and drug development professionals a detailed comparison of the accepted standard
value with the primary experimental data it is founded upon. This document outlines the
methodologies behind the high-precision measurements that establish Holmium's atomic
weight, ensuring a thorough understanding of its metrological basis.

Currently Accepted Standard Atomic Weight of
Holmium

Holmium is a monoisotopic element, meaning it has only one stable isotope, 15°Ho.
Consequently, its standard atomic weight is identical to the atomic mass of this single isotope.
The authoritative body responsible for the evaluation and dissemination of standard atomic
weights is the Commission on Isotopic Abundances and Atomic Weights (CIAAW) of the
International Union of Pure and Applied Chemistry (IUPAC).

In its 2021 technical report, the CIAAW recommended a standard atomic weight for Holmium
of:

Ar(Ho) = 164.930 329(5) Da
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This value is based on the 2020 Atomic Mass Evaluation (AME2020), a comprehensive
analysis of all available experimental atomic mass data conducted under the auspices of the
International Union of Pure and Applied Physics (IUPAP).

Experimental Verification and Data Comparison

The AME2020 value for the atomic mass of 1®>*Ho is not derived from a single measurement but
is the result of a least-squares adjustment of all relevant and reliable experimental data. The
primary data for high-precision atomic mass measurements of stable isotopes like 1*>Ho are
predominantly obtained using Penning Trap Mass Spectrometry (PTMS). This technique offers
exceptionally high resolution and accuracy, making it the gold standard for such
determinations.

The following table summarizes the most influential experimental data for the atomic mass of
165Ho that were considered in the AME2020 evaluation.

Reference (NSR Experimental Measured Atomic .
Uncertainty (Da)
Keynumber) Method Mass (Da)
Penning Trap Mass
2017Wa03 164.93032217 0.00000026
Spectrometry

Penning Trap Mass
2018FY01 164.9303222 0.0000006
Spectrometry

Penning Trap Mass
2019EL01 164.93032216 0.00000025
Spectrometry

Experimental Protocols

The remarkable precision of modern atomic mass measurements is a testament to the
sophisticated experimental techniques employed. Below are detailed overviews of the primary
methodology used for the determination of Holmium's atomic mass.

Penning Trap Mass Spectrometry (PTMS)

Penning Trap Mass Spectrometry is a non-destructive technique that allows for extremely
precise mass measurements of single trapped ions.
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Experimental Workflow:
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PTMS Experimental Workflow

Methodology:

 lon Production and Trapping: A sample containing Holmium is ionized, typically using laser
ablation. The resulting *>Ho* ions are then guided into a radiofrequency quadrupole (RFQ)
cooler and buncher, which cools the ions and forms them into short pulses. These ion
bunches are then injected into a Penning trap system.

« |sobaric Purification: The ions are first transferred to a "preparation” Penning trap where they
are subjected to a mass-selective buffer gas cooling technique. This removes any potential
isobaric contaminants (ions with the same nominal mass-to-charge ratio but different
elemental composition).

e Cyclotron Frequency Measurement: The purified 1%>Ho™* ions are then transferred to a
"precision measurement" trap. Inside this trap, the ions are confined by a strong, stable, and
homogeneous magnetic field and a weak electrostatic quadrupole potential. The ions' motion
in the radial plane is a superposition of two circular motions: a slow magnetron motion and a
fast cyclotron motion. The frequency of the cyclotron motion (vc) is inversely proportional to
the ion's mass-to-charge ratio (m/q) and directly proportional to the magnetic field strength
(B): ve = (1/2m) * (g/m) * B.

o Time-of-Flight lon Cyclotron Resonance (TOF-ICR): To measure the cyclotron frequency, the
ions are excited by a radiofrequency electric field. When the frequency of this field matches
the true cyclotron frequency of the ions, they absorb energy, leading to an increase in their
radial kinetic energy. The ions are then ejected from the trap, and their time of flight to a
detector is measured. lons that have absorbed more energy will have a shorter time of flight.
By scanning the excitation frequency and measuring the corresponding time of flight, a
resonance curve is obtained, the minimum of which corresponds to the cyclotron frequency.

e Mass Determination: To determine the atomic mass of 1*>*Ho with high accuracy, the
cyclotron frequency of 1*>Ho* is compared to the cyclotron frequency of a reference ion with
a well-known mass (e.g., 12C+). This frequency ratio measurement largely cancels out the
uncertainty in the magnetic field strength, allowing for extremely precise mass determination.
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Logical Framework for Atomic Weight Cross-
Verification

The process of cross-verifying the atomic weight of a monoisotopic element like Holmium
involves a hierarchical evaluation of data, from primary experimental measurements to the final
recommended standard value.

Primary Experimental Data

Experiment 1 Experiment 2 Experiment 3
(e.g., 2017Wa03) (e.g., 2018FY01) (e.g., 2019ELO01)

ata Evaluation & Adjustment

Atomic Mass Evaluation (AME)
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Atomic Weight Verification Logic

This logical flow illustrates that the standard atomic weight is not an arbitrary value but is
deeply rooted in and cross-verified by multiple, independent, high-precision experimental
measurements. The consistency of these primary measurements, as evaluated by the AME,

provides a high degree of confidence in the final recommended value for the atomic weight of
Holmium.

« To cite this document: BenchChem. [Cross-Verification of Holmium's Atomic Weight: A
Comparative Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197479#cross-verification-of-holmium-s-atomic-
weight]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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